Cas no 1805532-12-0 (6-(Difluoromethyl)-2-iodo-3-methoxypyridine-4-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-2-iodo-3-methoxypyridine-4-carboxaldehyde
• CAS No: 1805532-12-0
• MF: C₈H₆F₂INO₂
• MW: 313.040021419525
• CID: 4890967
• Update Time: 2025-06-08

6-(Difluoromethyl)-2-iodo-3-methoxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodo-3-methoxypyridine-4-carboxaldehyde

• Inchi： 1S/C8H6F2INO2/c1-14-6-4(3-13)2-5(7(9)10)12-8(6)11/h2-3,7H,1H3
• InChI Key： LSXNZFQVRNQCBC-UHFFFAOYSA-N
• SMILES： IC1=C(C(C=O)=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Additional information on 6-(Difluoromethyl)-2-iodo-3-methoxypyridine-4-carboxaldehyde

Comprehensive Overview of 6-(Difluoromethyl)-2-iodo-3-methoxypyridine-4-carboxaldehyde (CAS No. 1805532-12-0)

6-(Difluoromethyl)-2-iodo-3-methoxypyridine-4-carboxaldehyde (CAS No. 1805532-12-0) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique difluoromethyl and iodo substituents, which enhance its reactivity and potential applications. The presence of a methoxy group and an aldehyde functional group further expands its utility in synthetic chemistry, making it a valuable intermediate for drug discovery and material science.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in developing novel therapeutics and agrochemicals. Researchers are particularly interested in 6-(Difluoromethyl)-2-iodo-3-methoxypyridine-4-carboxaldehyde for its potential to act as a building block in the synthesis of biologically active molecules. Its difluoromethyl group is known to improve metabolic stability and bioavailability, addressing key challenges in modern drug design. Additionally, the iodo substituent offers versatility in cross-coupling reactions, a hot topic in organic chemistry.

The compound's aldehyde functionality is another critical feature, enabling condensation reactions to form Schiff bases or other derivatives. This property aligns with current trends in green chemistry, where researchers seek efficient and sustainable synthetic routes. 6-(Difluoromethyl)-2-iodo-3-methoxypyridine-4-carboxaldehyde is often discussed in forums and publications focusing on heterocyclic chemistry and medicinal chemistry, reflecting its relevance in cutting-edge scientific inquiries.

From an industrial perspective, the scalability of synthesizing 6-(Difluoromethyl)-2-iodo-3-methoxypyridine-4-carboxaldehyde is a topic of interest. Companies are investing in optimizing its production to meet the growing demand for high-value intermediates. The compound's stability under various conditions also makes it suitable for long-term storage and transportation, a practical advantage for supply chain management.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While it is not classified as a hazardous material, its handling requires standard laboratory precautions. The fluorinated and iodinated components necessitate proper disposal protocols to minimize environmental impact, a concern increasingly highlighted in sustainable chemistry initiatives.

In summary, 6-(Difluoromethyl)-2-iodo-3-methoxypyridine-4-carboxaldehyde (CAS No. 1805532-12-0) is a multifaceted compound with broad applications in research and industry. Its structural features and reactivity profile make it a subject of ongoing study, particularly in fields like drug development, agrochemical innovation, and material science. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.